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Compound of Interest

Compound Name: Basic Blue 3

CAS No.: 33203-82-6

Cat. No.: B1194387

Get Quote

Executive Summary
Basic Blue 3 (C.I. 51004), chemically identified as Oxazine 1, represents a pivotal class of

cationic oxazine dyes characterized by a planar phenoxazinium chromophore. Unlike its

thiazine analog Methylene Blue, Basic Blue 3 utilizes an oxygen bridge, imparting distinct

photophysical stability and fluorescence properties. This monograph provides a rigorous

technical analysis of its chemical structure, synthesis, and dual-utility as both a high-affinity

textile colorant for acrylics and a tunable laser dye in the near-infrared (NIR) region.

Chemical Identity & Structural Analysis
Core Architecture
The defining feature of Basic Blue 3 is the 3,7-bis(diethylamino)phenoxazin-5-ium core. The

molecule possesses a rigid, planar tricyclic structure where the positive charge is not localized

on a single nitrogen atom but is delocalized across the conjugated

-system between the two exocyclic diethylamino groups.
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IUPAC Name: [7-(diethylamino)phenoxazin-3-ylidene]-diethylazanium chloride

CAS Number: 33203-82-6 (Chloride salt)[1]

Molecular Formula:

[2]

Molecular Weight: 359.89 g/mol [2]

Resonance and Chromophoric Theory
The intense blue color (

nm in water) arises from the low energy transition (

) of the extended conjugated system. The oxygen atom in the central ring acts as a stronger
electron donor compared to the sulfur in thiazines, influencing the Highest Occupied Molecular
Orbital (HOMO) energy levels.

Structural Comparison:

Oxazine 1 (Basic Blue 3): Oxygen bridge. Higher fluorescence quantum yield (

).

Methylene Blue (Basic Blue 9): Sulfur bridge. Higher rate of intersystem crossing (generating

singlet oxygen), lower fluorescence.

Physicochemical Properties[2][3][4][5][6][7][8]
The following data summarizes the quantitative profile of Basic Blue 3, essential for assay

development and industrial formulation.
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Property Value / Characteristic Context

Physical Form
Greenish-bronze crystalline

powder
Solid state

Solubility g/L (Water)
High solubility due to ionic

nature

Absorbance Max (

)
645 – 654 nm

Solvent dependent

(Solvatochromic)

Emission Max (

)
668 – 670 nm

Strong fluorescence (Stokes

shift

nm)

Molar Absorptivity (

)
High extinction coefficient

pKa Stable pH 2.5 – 8.0 Degradation in strong alkali

Fluorescence Quantum Yield (Ethanol)
Increases in viscous solvents

(e.g., Ethylene Glycol)

Synthesis & Manufacturing Logic
The industrial synthesis of Basic Blue 3 follows a Nitrosation-Condensation pathway. This

route is preferred over direct oxidation due to higher regioselectivity and yield.

Synthetic Pathway
Precursor Preparation:N,N-diethyl-3-aminophenol is nitrosated at the para-position relative to

the amine (or ortho to the hydroxyl) using sodium nitrite and HCl.

Condensation: The nitrosated intermediate is condensed with a second equivalent of N,N-

diethyl-3-aminophenol.

Cyclization: Acid-catalyzed cyclization and oxidation yield the phenoxazinium cation.
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Visualization: Synthesis Workflow
The following diagram illustrates the logical flow of the synthesis, highlighting critical control

points (Temperature, pH).

N,N-diethyl-3-aminophenol Nitrosation
(NaNO2, HCl, <5°C)

Step 1 Nitroso-Intermediate Condensation
(+ 2nd Equivalent, Heat)

Step 2 Oxidative Cyclization
(- H2O)

Basic Blue 3
(Oxazine 1 Chloride)

Final Salt Formation

Click to download full resolution via product page

Figure 1: Step-wise synthesis of Basic Blue 3 via nitrosation-condensation, ensuring

regiospecific ring closure.

Applications: Mechanisms of Action[1]
Textile Dyeing (Ionic Bonding)
In acrylic fiber dyeing, Basic Blue 3 functions as a cationic dye. Acrylic fibers contain anionic

sites (sulfonate or carboxylate groups) introduced during polymerization.

Mechanism: The dye cation (

) displaces the counter-ion (

or

) at the fiber surface (

).

Thermodynamics: The reaction is driven by the increase in entropy and the high affinity of

the hydrophobic dye skeleton for the fiber matrix.

Photonics (Laser Dye)
As Oxazine 1, this molecule is a standard laser dye for the red/NIR region (640–720 nm).

Mechanism: Upon excitation at ~640 nm, the molecule undergoes a

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1194387/docs?utm_src=pdf-body-img#technical-monograph-basic-blue-3-oxazine-1-structural-dynamics-and-physicochemical-profiling
https://www.benchchem.com/product/b1194387/docs?utm_src=pdf-body#technical-monograph-basic-blue-3-oxazine-1-structural-dynamics-and-physicochemical-profiling
https://www.benchchem.com/product/b1194387/docs?utm_src=pdf-body#technical-monograph-basic-blue-3-oxazine-1-structural-dynamics-and-physicochemical-profiling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


transition. Rapid vibrational relaxation in the excited state (

) followed by radiative decay to the ground state (

) results in fluorescence.

Utility: Used in tunable dye lasers and as a fluorescence standard due to its photostability

compared to polymethine dyes.

Experimental Protocols
Protocol A: Spectrophotometric Determination
Objective: Accurate quantification of Basic Blue 3 concentration in aqueous solution.

Stock Solution: Dissolve 10.0 mg of Basic Blue 3 in 100 mL of distilled water to create a 100

mg/L stock.

Dilution Series: Prepare standards at 1, 2, 4, 6, and 8 mg/L.

Measurement:

Set spectrophotometer to 654 nm.

Blank with distilled water.

Measure absorbance of standards.

Validation: Plot Absorbance vs. Concentration. The linear regression (

) confirms adherence to Beer-Lambert Law (

).

Protocol B: Fluorescence Quantum Yield ( )
Measurement
Objective: Determine the efficiency of fluorescence relative to a standard (e.g., Rhodamine 101

or Oxazine 170).
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Workflow Visualization:

Sample Preparation
(Abs < 0.1 at Ex)

Measure Absorbance
(Verify Optical Density)

Measure Emission Spectrum
(Integrate Area)

Same Cuvette

Calculate Quantum Yield
(Comparative Eq)

Use Ref Standard

Click to download full resolution via product page

Figure 2: Workflow for determining fluorescence quantum yield, critical for characterizing laser

dye efficiency.

Calculation:

Where

is the slope of Integrated Fluorescence vs. Absorbance, and

is the refractive index of the solvent.

Safety & Toxicology (E-E-A-T)
Hazard Classification:

Acute Toxicity (Oral): Category 3 (Toxic if swallowed).

Eye Damage: Category 1 (Causes serious eye damage).
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Environmental: Acute Aquatic Toxicity Category 1.

Handling Protocol:

PPE: Nitrile gloves, safety goggles (indirect venting), and N95 dust mask are mandatory to

prevent mucosal irritation.

Disposal: Do not release into municipal drains. Incineration is the standard disposal method

for cationic organic dyes to prevent aquatic bioaccumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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